molecular formula C7H5ClN4O2 B8674420 6-Chloro-4-methylamino-3-nitro-pyridine-2-carbonitrile

6-Chloro-4-methylamino-3-nitro-pyridine-2-carbonitrile

Cat. No.: B8674420
M. Wt: 212.59 g/mol
InChI Key: CPPJTEVGUHCBOT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Chloro-4-methylamino-3-nitro-pyridine-2-carbonitrile is a useful research compound. Its molecular formula is C7H5ClN4O2 and its molecular weight is 212.59 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H5ClN4O2

Molecular Weight

212.59 g/mol

IUPAC Name

6-chloro-4-(methylamino)-3-nitropyridine-2-carbonitrile

InChI

InChI=1S/C7H5ClN4O2/c1-10-4-2-6(8)11-5(3-9)7(4)12(13)14/h2H,1H3,(H,10,11)

InChI Key

CPPJTEVGUHCBOT-UHFFFAOYSA-N

Canonical SMILES

CNC1=CC(=NC(=C1[N+](=O)[O-])C#N)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A stirred mixture of 4-amino-6-chloro-3-nitro-pyridine-2-carbonitrile (12.5 g), potassium carbonate (17.4 g) and iodomethane (22.5 g) in acetonitrile (150 ml) was heated at 80° C. for 3 hours. At this point, another portion of iodomethane (22.5 g) was added; the mixture was heated with stirring for another 2 hours. The mixture was then diluted with ethyl acetate (500 ml) and washed with water (150 ml). The organic layer was then dried over sodium sulphate, solvent removed under reduced pressure to give expected product 4-methylamino-6-chloro-3-nitro-pyridine-2-carbonitrile (13 g).
Quantity
12.5 g
Type
reactant
Reaction Step One
Quantity
17.4 g
Type
reactant
Reaction Step One
Quantity
22.5 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One
Quantity
22.5 g
Type
reactant
Reaction Step Two
Quantity
500 mL
Type
solvent
Reaction Step Three

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